Cas no 2228808-16-8 (4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine
• CAS No: 2228808-16-8
• MF: C₁₅H₁₆F₂N₂
• MW: 262.297750473022
• CID: 6200634
• PubChem ID: 165852775
• Update Time: 2025-05-20

4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine
• EN300-1939599
• 2228808-16-8

• Inchi： 1S/C15H16F2N2/c16-15(17)9-7-14(18,8-10-15)13-6-5-11-3-1-2-4-12(11)19-13/h1-6H,7-10,18H2
• InChI Key： AKTWYUYECNKSDK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC3C=CC=CC=3N=2)(CC1)N)F

Computed Properties

• Exact Mass: 262.12815484g/mol
• Monoisotopic Mass: 262.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine

Introduction to 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine (CAS No. 2228808-16-8)

4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine is a sophisticated organic compound characterized by its unique structural framework, which integrates both fluorine atoms and a quinoline moiety. This compound, identified by the CAS number 2228808-16-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of fluorine substituents and the quinoline ring system imparts distinct chemical properties that make this molecule a subject of intense interest for synthetic chemists and biologists.

The structural composition of 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amine group linked to a quinoline ring at the 1-position. This arrangement not only contributes to the molecule's stability but also enhances its reactivity, making it a versatile intermediate in organic synthesis. The quinoline moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive compounds, including antimalarial and anticancer agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can modulate metabolic pathways, improve binding affinity to biological targets, and enhance the overall efficacy of drug candidates. The incorporation of fluorine into 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine aligns with this trend, positioning it as a promising candidate for further development.

One of the most compelling aspects of 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine is its potential in medicinal chemistry. The quinoline ring system is known for its ability to interact with various biological receptors and enzymes, making it an ideal scaffold for designing novel therapeutic agents. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery. For instance, fluorinated quinolines have been investigated for their antimicrobial and antiviral properties. The compound 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine represents an advanced derivative that combines these features with additional structural complexity. This complexity may lead to improved selectivity and reduced side effects compared to simpler analogs.

The synthesis of 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-amine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the fluorine atoms and quinoline moiety influence binding affinity and pharmacological activity. Such information is crucial for optimizing drug design and improving therapeutic outcomes.

The potential applications of 4,4-difluoro-1-(quinolin-2-yl)cyclohexan-1-am ine extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For example, fluorinated compounds have been shown to enhance the durability and performance of polymers and coatings.

In conclusion, 4,4-difluoro - 1 - (quinolin - 2 - yl) cyclohexan - 1 - am ine (CAS No. 2228808 - 16 - 8) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features make it an attractive candidate for further development into novel therapeutic agents, while its fluorinated nature adds an extra layer of functionality that could enhance drug efficacy and safety.